2-Amino-2-methylhex-5-enoic acid hydrochloride

• Molecular Formula: C7H14ClNO2
• Molecular Weight: 179.64 g/mol
• IUPAC Name: 2-amino-2-methylhex-5-enoic acid;hydrochloride
• InChI: InChI=1S/C7H13NO2.ClH/c1-3-4-5-7(2,8)6(9)10;/h3H,1,4-5,8H2,2H3,(H,9,10);1H
• InChI Key: HABOJIFMPPXUQS-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC=C)(C(=O)O)N.Cl

Description

2-Amino-2-methylhex-5-enoic acid hydrochloride is an organic compound with a unique structure that includes both an amino group and a double bond

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-2-methylhex-5-enoic acid hydrochloride typically involves the reaction of 5-methyl-2-hexanone with ammonia or an amine under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound may involve more advanced techniques such as continuous flow reactors, which allow for better control over reaction conditions and higher yields. The use of high-purity starting materials and optimized reaction parameters is crucial for large-scale production .

Chemical Reactions Analysis

Types of Reactions

2-Amino-2-methylhex-5-enoic acid hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often resulting in the formation of oxides or other oxygen-containing compounds.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically leading to the formation of reduced compounds.

Substitution: This reaction involves the replacement of one functional group with another, which can be facilitated by various reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4) for oxidation, reducing agents like lithium aluminum hydride (LiAlH4) for reduction, and nucleophiles or electrophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

2-Amino-2-methylhex-5-enoic acid hydrochloride has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme mechanisms and protein-ligand interactions.

Industry: It is used in the production of various chemicals and materials, including polymers and specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Amino-2-methylhex-5-enoic acid hydrochloride involves its participation in chemical reactions as a reactant. The specific pathways and targets depend on the context of its use and the nature of the reactions it undergoes .

Comparison with Similar Compounds

Similar Compounds

2-Amino-5-methylhexane: An aliphatic amine used in the preparation of pyridines and other cyclic nitrogen-based compounds.

2-Aminoheptane: Another aliphatic amine with similar applications in organic synthesis.

Cyclopentylamine: Used in the synthesis of various organic compounds.

Uniqueness

2-Amino-2-methylhex-5-enoic acid hydrochloride is unique due to its combination of an amino group and a double bond, which provides distinct reactivity and potential for diverse applications. Its structure allows for specific interactions in chemical and biological systems that are not possible with simpler amines .